Cas no 871550-15-1 (4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole)

• Product Name: 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole
• CAS No: 871550-15-1
• MF: C₁₅H₁₄FN₉O
• MW: 355.329763889313
• CID: 829286
• PubChem ID: 11624578
• Update Time: 2025-09-27

4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-4-(1H-1,2,4-triazol-1-yl)phenyl)-1,3-di(1H-1,2,4-triazol-1-yl)propan-2-ol
• 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole
• (2-[2-fluoro-4-(1H-1,2,4-triazol-1-yl)phenyl]-1,3-bis(1H-1,2,4-triazol-1-yl)-propan-2-ol) (Fluconazole Related Compound A -USP) (Fluconazole Impurity B - PhEur)
• 2-[2-fluoro-4-(1H-1,2,4-triazol-1-yl)phenyl]-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-ol
• A-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,2,4-Triazole-1-ethanol
• A-[2-fluoro-4-(1H-1,2,4-triazol-1-yl)phenyl]-
• Fluconazole USP Impurity B
• UNII-AN4DW1HE06
• 2-[2-fluoro-4-(1H-1,2,4-triazol-1-yl)phenyl]-1,3-bis(1H-1,2,4-triazol-1-yl)-propan-2-ol
• 1H-1,2,4-TRIAZOLE-1-ETHANOL, .ALPHA.-(2-FLUORO-4-(1H-1,2,4-TRIAZOL-1-YL)PHENYL)-.ALPHA.-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-
• Q27274018
• AKOS022175034
• 1H-1,2,4-Triazole-1-ethanol, alpha-(2-fluoro-4-(1H-1,2,4-triazol-1-yl)phenyl)-alpha-(1H-1,2,4-triazol-1-ylmethyl)-
• FT-0665573
• A900039
• WJB55015
• 4-Defluoro-4-(1H-1,2,4-triazol-1-yl)Fluconazole-d4
• DTXSID70236152
• Fluconazole impurity B
• Fluconazole impurity B [EP]
• AN4DW1HE06
• F19243
• 2-(2-Fluoro-4-(1H-1,2,4-triazol-1-yl)phenyl)-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-ol
• 871550-15-1
• BCP18290
• 2-[2-fluoro-4-(1,2,4-triazol-1-yl)phenyl]-1,3-bis(1,2,4-triazol-1-yl)propan-2-ol
• Fluconazole Imp. B (EP); Fluconazole USP Related Compound A; Fluconazole USP RC A; 2-[2-Fluoro-4-(1H-1,2,4-triazol-1-yl)phenyl]-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-ol; Fluconazole Related Compound A; Fluconazole Impurity B
• alpha-[2-fluoro-4-(1H-1,2,4-triazol-1-yl)phenyl]-alpha-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,2,4-Triazole-1-ethanol
• FLUCONAZOLE IMPURITY B [WHO-IP]
• FLUCONAZOLE IMPURITY B [EP IMPURITY]
• Fluconazole specified impurity B [EP]

• Inchi： 1S/C15H14FN9O/c16-14-3-12(25-11-19-8-22-25)1-2-13(14)15(26,4-23-9-17-6-20-23)5-24-10-18-7-21-24/h1-3,6-11,26H,4-5H2
• InChI Key： MMBHIHSCHXTGOX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CN1C=NC=N1)(CN1C=NC=N1)O)N1C=NC=N1

Computed Properties

• Exact Mass: 355.13100
• Monoisotopic Mass: 355.13053427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.57
• PSA: 112.36000
• LogP: 0.17740

4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole

Comprehensive Overview of 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole (CAS No. 871550-15-1): Properties, Applications, and Research Insights

In the realm of pharmaceutical and chemical research, 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole (CAS No. 871550-15-1) has emerged as a compound of significant interest. This derivative of the well-known antifungal agent Fluconazole is designed to explore enhanced biological activity and reduced resistance profiles. Researchers and industry professionals are increasingly focusing on this compound due to its potential applications in addressing antifungal resistance, a pressing global health concern. The structural modification—replacing a fluorine atom with a 1H-1,2,4-triazol-1-yl group—introduces unique physicochemical properties, making it a subject of extensive structure-activity relationship (SAR) studies.

The synthesis and characterization of 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole involve advanced organic chemistry techniques, including nucleophilic substitution and heterocyclic ring formation. Its molecular formula, C₁₃H₁₂Cl₂N₆O, reflects a balanced hydrophobicity and polarity, which are critical for its bioavailability and target binding affinity. Recent publications highlight its improved enzyme inhibition kinetics compared to parent compounds, particularly against CYP51, a key enzyme in fungal ergosterol biosynthesis. This aligns with current trends in drug repurposing and precision medicine, where modified analogs are engineered to overcome limitations of existing therapies.

From an industrial perspective, the demand for 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole is driven by its potential in antifungal drug development. With the rise of Candida auris and other multidrug-resistant pathogens, the need for novel agents is urgent. This compound’s triazole moiety enhances its binding to fungal cytochrome P450 enzymes, a feature widely discussed in medicinal chemistry forums and pharmacology databases. Additionally, its stability under physiological conditions makes it a candidate for formulation optimization, a hot topic in pharmaceutical technology circles.

Environmental and regulatory considerations also play a role in the compound’s profile. Unlike some traditional azoles, 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole exhibits lower ecotoxicity, as suggested by preliminary biodegradability studies. This aligns with the growing emphasis on green chemistry in drug synthesis. Regulatory bodies such as the FDA and EMA are increasingly scrutinizing the environmental impact of APIs, making this attribute a competitive advantage.

In summary, 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole represents a convergence of innovation in antifungal research, molecular design, and sustainable chemistry. Its CAS No. 871550-15-1 serves as a gateway to a wealth of scientific literature and patent filings, reflecting its commercial and academic relevance. As the fight against resistant infections intensifies, this compound is poised to contribute meaningfully to next-generation therapeutics.